Cas no 83160-78-5 (3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)
83160-78-5 structure
Product Name:3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:83160-78-5
MF:C3H6N4O
MW:114.105939388275
MDL:MFCD11506346
CID:988569
PubChem ID:135718459
Update Time:2025-04-20
3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-1H-1,2,4-triazol-5(4H)-one
- 3-(aminomethyl)-1H-1,2,4-triazol-5(4H)-one hydrochloride
- 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one
- 5-(Aminomethyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
- 5-(AMINOMETHYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE XHCL
- 5-aminomethyl-1,2,4-triazol-3-one
- 3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- 5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one
- 5-(Aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, AldrichCPR
- SCHEMBL21274496
- 83160-78-5
- SCHEMBL523944
- FT-0744407
- DTXSID30232195
- 5-(Aminomethyl)-1H-1,2,4-triazol-3-ol
- 5-(aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- AKOS009350899
- 5-(Aminomethyl)-1H-1,2,4-triazol-3(2H)-one
- AKOS022807253
- 3-(aminomethyl)-1,4-dihydro-1,2,4-triazol-5-one
- SCHEMBL14144552
- F3367-0237
- EN300-149676
- 3H-1,2,4-Triazol-3-one, 5-(aminomethyl)-1,2-dihydro-
- CS-0266391
- SB38918
- DB-075902
- 5-Oxo-4,5-dihydro-1H-[1,2,4]triazol-3-ylmethylamine
- DTXCID30154686
-
- MDL： MFCD11506346
- Inchi： 1S/C3H6N4O/c4-1-2-5-3(8)7-6-2/h1,4H2,(H2,5,6,7,8)
- InChI Key： OSAGTWDZBBHEAO-UHFFFAOYSA-N
- SMILES： O=C1NN=C(CN)N1
Computed Properties
- Exact Mass: 114.05400
- Monoisotopic Mass: 114.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 87.56000
- LogP: -0.74300
3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0025-1g |
5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one |
83160-78-5 | 96% | 1g |
1568.88CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0025-5g |
5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one |
83160-78-5 | 96% | 5g |
5045.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0025-500mg |
5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one |
83160-78-5 | 96% | 500mg |
1212.7CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0025-250mg |
5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one |
83160-78-5 | 96% | 250mg |
1026.13CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0025-100mg |
5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one |
83160-78-5 | 96% | 100mg |
932.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0025-50mg |
5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one |
83160-78-5 | 96% | 50mg |
805.64CNY | 2021-05-08 | |
| Alichem | A449037607-1g |
3-(Aminomethyl)-1H-1,2,4-triazol-5(4H)-one |
83160-78-5 | 95% | 1g |
$401.76 | 2023-08-31 | |
| TRC | A260721-100mg |
5-(Aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
83160-78-5 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A260721-500mg |
5-(Aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
83160-78-5 | 500mg |
$ 295.00 | 2022-06-08 | ||
| TRC | A260721-1g |
5-(Aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
83160-78-5 | 1g |
$ 475.00 | 2022-06-08 |
3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:83160-78-5)3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
Order Number:A1042472
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:13
Price ($):635.0
Email:sales@amadischem.com
3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83160-78-5)3-(aminomethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
Purity:99%
Quantity:5g
Price ($):635.0